5-(aminomethyl)imidazolidine-2,4-dione hydrochloride
Overview
Description
5-(Aminomethyl)imidazolidine-2,4-dione hydrochloride, also known as 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), is an analog of the naturally occurring molecule adenosine monophosphate (AMP). It is a widely used reagent in scientific research, particularly in biochemistry, molecular biology, and pharmacology. AICAR is used to study the regulation of gene expression, metabolic pathways, and the effects of drugs on cellular processes. It has also been used to study the effects of exercise on muscle metabolism and to study the role of enzymes in metabolic pathways.
Scientific Research Applications
AICAR has been used in a variety of scientific research applications. It has been used to study the regulation of gene expression, metabolic pathways, and the effects of drugs on cellular processes. It has also been used to study the effects of exercise on muscle metabolism and to study the role of enzymes in metabolic pathways. In addition, AICAR has been used to study the effects of hypoxia on cellular function and to study the effects of growth factors on cell proliferation.
Mechanism of Action
AICAR is an analog of the naturally occurring molecule adenosine monophosphate (AMP). It acts as an activator of the enzyme AMP-activated protein kinase (AMPK), which is involved in the regulation of energy metabolism in cells. AICAR activates AMPK by binding to its catalytic subunit, resulting in an increase in the activity of the enzyme. This in turn leads to an increase in the production of fatty acids and glucose, as well as an increase in the breakdown of fatty acids and glucose.
Biochemical and Physiological Effects
AICAR has been shown to have a number of biochemical and physiological effects. It has been shown to increase fatty acid oxidation, glucose uptake, and glucose utilization in skeletal muscle cells. In addition, AICAR has been shown to increase the expression of genes involved in energy metabolism, such as those involved in fatty acid oxidation and glucose uptake. AICAR has also been found to increase the activity of enzymes involved in fatty acid oxidation and glucose uptake, as well as the activity of enzymes involved in the synthesis of fatty acids and glucose.
Advantages and Limitations for Lab Experiments
AICAR has several advantages for laboratory experiments. It is a stable compound, so it can be stored for long periods of time without degradation. It is also soluble in a variety of solvents, making it easy to use in experiments. In addition, AICAR is relatively inexpensive, making it an attractive reagent for laboratory experiments.
The main limitation of AICAR is that its effects are short-lived. AICAR has a short half-life, so its effects are only observed for a short period of time. This means that experiments must be conducted quickly in order to observe the effects of AICAR.
Future Directions
The potential future directions for research using AICAR are numerous. AICAR could be used to study the effects of exercise on metabolic pathways, as well as the effects of drugs on metabolic pathways. It could also be used to study the effects of hypoxia on cellular function and to study the effects of growth factors on cell proliferation. Additionally, AICAR could be used to study the effects of diet on metabolic pathways, as well as the effects of hormones on metabolic pathways. Finally, AICAR could be used to study the effects of aging on metabolic pathways, as well as the effects of disease on metabolic pathways.
Synthesis Methods
AICAR is synthesized in the laboratory by reacting 5-(aminomethyl)imidazolidine-2,4-dione hydrochloridezole-4-carboxamide and phosphoramidite in dimethylformamide (DMF). The reaction is catalyzed by a base, such as sodium ethoxide, and a reducing agent, such as sodium borohydride. The reaction is then quenched with hydrochloric acid. The resulting product is an intermediate, which is then reacted with hydrochloric acid to form the final product, 5-(aminomethyl)imidazolidine-2,4-dione hydrochloridezole-4-carboxamide ribonucleotide hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(aminomethyl)imidazolidine-2,4-dione hydrochloride involves the reaction of glycine with glyoxal to form imidazolidine-2,4-dione, which is then reacted with formaldehyde and ammonia to form 5-(aminomethyl)imidazolidine-2,4-dione. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Glycine", "Glyoxal", "Formaldehyde", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Glycine is reacted with glyoxal in the presence of a catalyst to form imidazolidine-2,4-dione.", "Step 2: Imidazolidine-2,4-dione is reacted with formaldehyde and ammonia to form 5-(aminomethyl)imidazolidine-2,4-dione.", "Step 3: 5-(aminomethyl)imidazolidine-2,4-dione is reacted with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
916211-14-8 |
Product Name |
5-(aminomethyl)imidazolidine-2,4-dione hydrochloride |
Molecular Formula |
C4H8ClN3O2 |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
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